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Compound of Interest

Compound Name: Bis-PEG7-PFP ester

Cat. No.: B606184

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis-PEG7-PFP ester is a homobifunctional crosslinker that plays a pivotal role in the
development of advanced targeted drug delivery systems. This reagent features two
pentafluorophenyl (PFP) ester reactive groups at either end of a 7-unit polyethylene glycol
(PEG) spacer. The PFP esters readily react with primary and secondary amines to form stable
amide bonds, making this crosslinker ideal for conjugating targeting ligands, such as antibodies
or peptides, to drug carriers like nanoparticles, or for creating drug-biomolecule conjugates.[1]
[2] The hydrophilic PEG7 linker enhances the solubility and biocompatibility of the resulting
conjugate, which can improve its pharmacokinetic profile by reducing aggregation and
minimizing immunogenicity.[3] PFP esters offer the advantage of being less susceptible to
hydrolysis in aqueous environments compared to more common N-hydroxysuccinimide (NHS)
esters, leading to more efficient and controlled conjugation reactions.[4]

These application notes provide a comprehensive overview of the utility of Bis-PEG7-PFP
ester in targeted drug delivery, including its chemical properties, detailed experimental
protocols for nanoparticle functionalization, and illustrative data.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Bis-PEG7-PFP ester is crucial for
its effective use in bioconjugation.
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Property Value Reference
bis(perfluorophenyl)
Chemical Name 4,7,10,13,16,19,22- [5]

heptaoxapentacosanedioate

Molecular Formula C30H32F10011 [5]1[6]
Molecular Weight 758.56 g/mol [5][6]
Appearance White to off-white solid or oil N/A

. Soluble in DMSO, DMF, and
Solubility _ [5]
other organic solvents

Reactive Groups Pentafluorophenyl (PFP) Ester  [1][2]

o Reacts with primary and
Reactivity ] [4]
secondary amines

Storage Store at -20°C, desiccated [6]

Key Applications in Targeted Drug Delivery

Bis-PEG7-PFP ester is a versatile tool for the construction of sophisticated drug delivery
vehicles. Its primary applications include:

e Antibody-Drug Conjugates (ADCs): The PFP esters can react with lysine residues on an
antibody to attach a cytotoxic drug, creating a targeted therapeutic.

o Nanoparticle Functionalization: Targeting ligands (e.g., antibodies, peptides, aptamers) can
be conjugated to the surface of drug-loaded nanopatrticles to facilitate their specific uptake by
cancer cells or other target cells.[7]

e PROTACS: This linker can be used in the synthesis of Proteolysis Targeting Chimeras
(PROTACS), which are designed to selectively degrade target proteins.[8][9]

o Surface Maodification: Modifying the surface of medical devices or implants to improve their
biocompatibility.
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Experimental Workflow for Nanoparticle
Functionalization

The following diagram outlines the general workflow for utilizing Bis-PEG7-PFP ester to create

targeted drug-loaded nanopatrticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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